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Cat. No.: B1381115

Get Quote

Oseltamivir, marketed as Tamiflu®, stands as a critical first-line defense against influenza A and

B viruses, functioning as a potent neuraminidase inhibitor.[1] The global demand for this

antiviral agent, particularly in the face of potential pandemics, has placed its manufacturing

process under intense scrutiny. The complexity of the oseltamivir molecule, which features

three stereocenters, necessitates a highly controlled and efficient synthetic strategy.[2]

The established industrial synthesis, originally developed by Gilead Sciences and later

optimized by Roche, has been a cornerstone of oseltamivir production for decades.[3][4]

However, this route is not without its challenges, most notably its reliance on shikimic acid, a

natural product whose availability can be inconsistent, and the use of potentially hazardous

azide intermediates.[3][4] These limitations have spurred a wave of innovation in the academic

and industrial research communities, leading to the development of numerous alternative

synthetic routes that aim to be shorter, higher-yielding, safer, and less dependent on specific

natural resources.[4][5]

This guide provides an in-depth comparison of the traditional Roche synthesis of oseltamivir

with a prominent modern alternative, the Hayashi synthesis. We will delve into the strategic

nuances of each pathway, offering a comprehensive analysis of their respective methodologies,
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efficiencies, and key chemical transformations. Through this comparative lens, we aim to

provide researchers, scientists, and drug development professionals with a clear understanding

of the evolution of oseltamivir synthesis and the key considerations for developing robust and

sustainable manufacturing processes for complex pharmaceutical agents.

Comparative Analysis of Synthetic Routes
The synthesis of oseltamivir is a testament to the ingenuity of organic chemists. The various

routes developed to construct this intricate molecule can be broadly categorized by their

starting materials and key strategic bond formations. Here, we compare the industrial

benchmark with a state-of-the-art academic achievement.

The Established Industrial Route: The Roche Synthesis
from (-)-Shikimic Acid
The commercial production of oseltamivir has historically relied on a linear synthesis starting

from (-)-shikimic acid, a chiral building block isolated from the seeds of the Chinese star anise

(Illicium verum).[2][3] This approach leverages the inherent stereochemistry of the starting

material to establish the three contiguous stereocenters in the final product.

Key Features of the Roche Synthesis:

Chiral Pool Starting Material: Utilizes naturally occurring (-)-shikimic acid to control

stereochemistry.[2]

Linear Sequence: A multi-step process involving the formation of an epoxide intermediate.

Use of Azides: Traditionally employs sodium azide for the introduction of the C5-amino

group, which poses safety concerns on a large scale.[4]

The overall yield of the Roche synthesis is reported to be in the range of 17-22% over

approximately 11-12 steps.[2] While this route has proven to be scalable and has been the

workhorse of Tamiflu® production, its dependence on a natural product and the use of

potentially explosive azides have been significant drivers for the development of alternative

methods.[3][4]
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A Modern Alternative: The Hayashi Synthesis
In 2009, Hayashi and coworkers reported a highly efficient and concise total synthesis of

oseltamivir.[2] This route is notable for its use of organocatalysis and one-pot operations, which

significantly streamline the synthetic process.

Key Features of the Hayashi Synthesis:

Readily Available Starting Materials: Begins with simple, achiral starting materials.

Organocatalysis: Employs a diphenylprolinol silyl ether catalyst for an asymmetric Michael

reaction to set the initial stereocenter.[2][6]

One-Pot Operations: A key feature is the use of three one-pot sequences, which minimizes

the need for intermediate purification and reduces waste.[2]

High Overall Yield: Achieves an impressive overall yield of around 57-60%.[2][4]

The Hayashi synthesis represents a significant advancement in the efficient construction of the

oseltamivir core. By avoiding the use of a chiral pool starting material and employing elegant

catalytic methods, this route offers a more flexible and potentially more sustainable approach to

oseltamivir production.

Quantitative Comparison of Synthetic Routes
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Feature
Roche Synthesis (from
Shikimic Acid)

Hayashi Synthesis

Starting Material(s) (-)-Shikimic Acid Alkoxyaldehyde, Nitroalkene

Key Strategy Chiral Pool, Epoxide Opening
Asymmetric Organocatalysis,

One-Pot Operations

Number of Steps ~11-12 5 (in 3 one-pot operations)

Overall Yield 17-22%[2] 57-60%[2][4]

Stereochemistry Control Derived from starting material
Organocatalytic asymmetric

Michael reaction

Use of Azides Yes (in the traditional route)
Yes (but intermediate not

isolated)[4]

Scalability Proven on an industrial scale
Potentially scalable, amenable

to flow chemistry

Experimental Workflows and Methodologies
Visualizing the Synthetic Pathways
The following diagrams illustrate the key transformations in the Roche and Hayashi syntheses

of oseltamivir.

(-)-Shikimic Acid Esterification &
Ketalization Mesylation Epoxidation Azide Ring Opening Reduction &

Acetylation Oseltamivir

Click to download full resolution via product page

Caption: The Roche industrial synthesis of oseltamivir starting from (-)-shikimic acid.
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Click to download full resolution via product page

Caption: The Hayashi synthesis of oseltamivir featuring three one-pot operations.

Detailed Experimental Protocols
Protocol 1: The Roche Synthesis of Oseltamivir (Conceptual Outline)

The industrial synthesis of oseltamivir is a well-established process that has been refined over

the years. The following is a conceptual outline of the key steps.

Esterification and Protection: (-)-Shikimic acid is first converted to its ethyl ester, followed by

protection of the 3,4-diol as a pentylidene acetal.[2]

Mesylation: The C5 hydroxyl group is selectively activated by mesylation.[2]

Epoxidation: Treatment with a base induces an intramolecular Williamson ether synthesis to

form a key epoxide intermediate.[2]

Azide Ring Opening: The epoxide is opened regioselectively with sodium azide to introduce

the C5-amino group precursor.

Reduction and Acetylation: The azide is reduced to the corresponding amine, which is then

acetylated to form the acetamido group.

Deprotection and Final Product Formation: The protecting groups are removed, and the

resulting freebase is treated with phosphoric acid to yield oseltamivir phosphate.[2]

Protocol 2: The Hayashi Synthesis of Oseltamivir (Conceptual Outline)

The Hayashi synthesis is characterized by its efficiency and use of one-pot operations. The

following is a conceptual outline of this elegant route.

One-Pot Operation 1: An asymmetric Michael reaction between an alkoxyaldehyde and a

nitroalkene is catalyzed by a diphenylprolinol silyl ether to establish the first stereocenter.[2]

This is followed by a domino Michael/Horner-Wadsworth-Emmons reaction to construct the

cyclohexene core.[2]
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One-Pot Operation 2: The nitro group of the cyclohexene intermediate is reduced to an

amine and subsequently acetylated in the same pot to afford the corresponding acetamido

derivative.

One-Pot Operation 3: The synthesis is completed by the introduction of an azide at the C5

position, followed by its reduction to the amine, yielding oseltamivir.[4] To enhance safety, the

azide intermediate is not isolated.[4]

Conclusion: The Future of Oseltamivir Synthesis
The journey of oseltamivir synthesis from its reliance on a natural product to the development

of highly efficient, catalytic total syntheses showcases the remarkable progress in modern

organic chemistry. While the Roche synthesis has been a reliable method for large-scale

production, the challenges associated with its starting material and the use of hazardous

reagents have driven the quest for superior alternatives.

The Hayashi synthesis, with its high yield, use of one-pot operations, and avoidance of a chiral

pool starting material, provides a compelling blueprint for the future of oseltamivir

manufacturing. Such innovative routes not only offer the potential for more cost-effective and

sustainable production but also provide a platform for the rapid synthesis of oseltamivir

analogues to combat potential drug resistance. As enabling technologies like continuous flow

chemistry become more prevalent, the translation of these elegant academic syntheses into

robust industrial processes is an exciting and achievable goal.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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